Cas no 27321-61-5 (1,2,3-Propanetriol, mononitrate)

1,2,3-Propanetriol, mononitrate structure
27321-61-5 structure
Product Name:1,2,3-Propanetriol, mononitrate
CAS No:27321-61-5
MF:C3H7NO5
MW:137.091381311417
CID:263431
Update Time:2026-05-14

1,2,3-Propanetriol, mononitrate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol, mononitrate
    • mononitroglycerol
    • Inchi: InChI=1S/C3H8O3.HNO3/c4-1-3(6)2-5;2-1(3)4/h3-6H,1-2H2;(H,2,3,4)
    • InChI Key: OTKCDFNVBPBSNB-UHFFFAOYSA-N
    • SMILES: [N+]([O-])(O)=O.C(O)C(O)CO

Computed Properties

  • Exact Mass: 137.032422
  • Monoisotopic Mass: 137.032422
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5

Experimental Properties

  • Density: 1.40 g/cm3(Temp: 15 °C)
  • Boiling Point: 371.2°C (rough estimate)
  • Refractive Index: 1.4698 (estimate)
  • Solubility: 411.8g/L(15 ºC)

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